1-(2-Aminothiazol-5-YL)ethanone
Overview
Description
“1-(2-Aminothiazol-5-YL)ethanone” is a chemical compound with the molecular formula C5H6N2OS . It is also known by its IUPAC name "1-(2-amino-1,3-thiazol-5-yl)ethanone" .
Synthesis Analysis
The synthesis of “1-(2-Aminothiazol-5-YL)ethanone” involves several steps. For instance, 2-Bromoacetoacetaldehyde, obtained in a previous step, is dissolved in ethanol. Thiourea is added and the reaction mixture is stirred at room temperature for 24 hours and under reflux for 3 hours. The resulting solid is isolated by filtration, washed with ethanol, and dried under vacuum .
Molecular Structure Analysis
The molecular structure of “1-(2-Aminothiazol-5-YL)ethanone” is characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom .
Chemical Reactions Analysis
The chemical reactions involving “1-(2-Aminothiazol-5-YL)ethanone” are complex and varied. For instance, it can be used in the synthesis of novel α-aminophosphonates derivatives bearing substituted quinoline or quinolone and thiazole moieties .
Physical And Chemical Properties Analysis
“1-(2-Aminothiazol-5-YL)ethanone” is a solid at room temperature . It should be stored in a dark place, in an inert atmosphere, at 2-8°C .
Scientific Research Applications
- Application Summary : Thiazoles, including 1-(2-Aminothiazol-5-YL)ethanone, have diverse biological activities. They have been found to act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .
- Methods of Application : The specific methods of application or experimental procedures can vary widely depending on the specific use case. For example, Sarojini et al. synthesized a series of 2-substituted 4-(2,5-dichloro thienyl)-1,3-thiazoles by the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides .
- Results or Outcomes : The outcomes also depend on the specific use case. In the example above, the newly synthesized compounds were screened for their antifungal and antibacterial activities .
- Application Summary : 1-(2-Aminothiazol-5-YL)ethanone is used in the synthesis of various chemical compounds .
- Methods of Application : The compound can be used in multi-component reactions with various aromatic aldehydes under optimized conditions .
- Results or Outcomes : The outcomes of these reactions are new compounds with potential applications in various fields .
Scientific Field
Scientific Field
- Application Summary : 1-(2-Aminothiazol-5-YL)ethanone is used in the synthesis of various chemical compounds .
- Methods of Application : The compound can be used in multi-component reactions with various aromatic aldehydes under optimized conditions .
- Results or Outcomes : The outcomes of these reactions are new compounds with potential applications in various fields .
- Application Summary : 1-(2-Aminothiazol-5-YL)ethanone is often used in the development of new pharmaceuticals .
- Methods of Application : The specific methods of application or experimental procedures can vary widely depending on the specific use case .
- Results or Outcomes : The outcomes also depend on the specific use case .
Scientific Field
Scientific Field
- Application Summary : 1-(2-Aminothiazol-5-YL)ethanone is often stored for use in various chemical reactions .
- Methods of Application : The compound is stored under specific conditions to maintain its stability .
- Results or Outcomes : Proper storage ensures the compound is available for use when needed .
- Application Summary : Research into the safety and handling of 1-(2-Aminothiazol-5-YL)ethanone is an important application .
- Methods of Application : This involves studying the compound’s properties and potential hazards .
- Results or Outcomes : This research helps ensure the compound is handled safely and effectively .
Scientific Field
Scientific Field
Safety And Hazards
properties
IUPAC Name |
1-(2-amino-1,3-thiazol-5-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2OS/c1-3(8)4-2-7-5(6)9-4/h2H,1H3,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJKIEXPVXXFORX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN=C(S1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30520781 |
Source
|
| Record name | 1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30520781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Aminothiazol-5-YL)ethanone | |
CAS RN |
53159-71-0 |
Source
|
| Record name | 1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30520781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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